3-methylthio-2H-1,4-benzothiazine

• Molecular Formula: C9H9NS2
• Molecular Weight: 195.3 g/mol
• IUPAC Name: 3-methylsulfanyl-2H-1,4-benzothiazine
• InChI: InChI=1S/C9H9NS2/c1-11-9-6-12-8-5-3-2-4-7(8)10-9/h2-5H,6H2,1H3
• InChI Key: BPSJFZSPCRRJMA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=CC=CC=C2SC1

Description

3-methylthio-2H-1,4-benzothiazine is a useful research compound. Its molecular formula is C9H9NS2 and its molecular weight is 195.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 17 parts of sodium hydride in 1500 parts of tetrahydrofuran at room temperature under nitrogen is added, portionwise with stirring during approximately 15 minutes, 90 parts of 2H-1,4-benzothiazine-3(4H)-thione [J. Med. Chem. 12, 290 (1969)]. After the addition is complete, stirring under nitrogen is continued for 10 minutes, whereupon a solution of 85 parts of iodomethane in 70 parts of tetrahydrofuran is rapidly stirred in and stirring continued thereafter for a still further 15 minutes. Removal of solvent by vacuum distillation under nitrogen affords 3-methylthio-2H-1,4-benzothiazine as the residue. Since the product is subject to spontaneous hydrolytic decomposition, it is not usually isolated for the purposes of this invention but instead is employed as the solution in tetrahydrofuran preparable via the foregoing procedure.

Synthesis routes and methods II

Procedure details

In a one liter flask is placed 10.8 parts of prewashed sodium hydride in 150 parts of N,N-dimethyl-formamide (DMF) at room temperature. After stirring for five minutes under nitrogen atmosphere, 30 parts of 2H-1,4-benzothiazine-3(4H)-thione[J. Med. Chem., 12, 290(1969)] is added in portions over a period of 30 minutes and continuously stirred at room temperature for 20 minutes. To the reaction mixture is then added 15 parts of methyl iodide and the mixture stirred at room temperature for 20 minutes under nitrogen. Removal of solvent by vacuum distillation under nitrogen affords 3-methylthio-2H-1,4-benzothiazine as the residue. Since the product is subject to spontaneous hydrolytic decomposition, it is not usually isolated for the purposes of this invention but instead employed as the solution in DMF preparable via the foregoing procedure.